Cas no 2229105-31-9 (1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2229105-31-9
• MF: C₁₀H₈F₂N₂
• MW: 194.180728912354
• CID: 6187265
• PubChem ID: 165973404
• Update Time: 2025-06-14

1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile
• 2229105-31-9
• EN300-1762045

• Inchi： 1S/C10H8F2N2/c11-7-4-14-5-8(12)9(7)10(6-13)2-1-3-10/h4-5H,1-3H2
• InChI Key： NMSVFLGCALDCJN-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 194.06555459g/mol
• Monoisotopic Mass: 194.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile (CAS: 2229105-31-9)

The compound 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile (CAS: 2229105-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and difluoropyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical and clinical evaluation.

One of the key areas of research has been the optimization of synthetic routes for 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is critical for its potential use in drug formulations. These advancements are expected to facilitate further exploration of its therapeutic applications.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile exhibits potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. For instance, a 2023 study in Cancer Research revealed that the compound effectively inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings suggest its potential as a lead compound for developing novel oncology therapeutics, with ongoing research focusing on optimizing its selectivity and reducing off-target effects.

Another significant development is the exploration of the compound's mechanism of action at the molecular level. Structural biology studies, including X-ray crystallography and molecular docking simulations, have provided insights into how 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile interacts with its target proteins. These studies, published in Nature Communications (2023), have elucidated the binding modes and key interactions, offering a foundation for structure-activity relationship (SAR) studies and further molecular optimization.

Despite these promising results, challenges remain in the development of 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activity make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 1-(3,5-difluoropyridin-4-yl)cyclobutane-1-carbonitrile (CAS: 2229105-31-9) represents a promising candidate in the field of targeted therapy, with recent studies highlighting its synthetic accessibility, pharmacological potency, and mechanistic clarity. As research progresses, this compound may pave the way for new treatments in oncology and beyond, underscoring the importance of continued investigation and development in this area.